Cas no 2649073-88-9 (1-2-(isocyanatomethyl)phenyl-4-(trifluoromethyl)benzene)

• Product Name: 1-2-(isocyanatomethyl)phenyl-4-(trifluoromethyl)benzene
• CAS No: 2649073-88-9
• MF: C₁₅H₁₀F₃NO
• MW: 277.24121427536
• CID: 5752366
• PubChem ID: 165709803
• Update Time: 2023-11-27

1-2-(isocyanatomethyl)phenyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[2-(isocyanatomethyl)phenyl]-4-(trifluoromethyl)benzene
• EN300-1955467
• 2649073-88-9
• 1-2-(isocyanatomethyl)phenyl-4-(trifluoromethyl)benzene

• Inchi： 1S/C15H10F3NO/c16-15(17,18)13-7-5-11(6-8-13)14-4-2-1-3-12(14)9-19-10-20/h1-8H,9H2
• InChI Key： RBSWSXVFHPSKAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1CN=C=O)(F)F

Computed Properties

• Exact Mass: 277.07144843g/mol
• Monoisotopic Mass: 277.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29.4Ų